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Compound of Interest

Compound Name: NH2-Noda-GA

CAS No.: 1630114-57-6

Cat. No.: B3244667

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the bifunctional chelator NH₂-Noda-

GA, focusing on its properties and applications in the development of radiopharmaceuticals for

Positron Emission Tomography (PET) imaging.

Core Properties of NH₂-Noda-GA
NH₂-Noda-GA (2,2'-(7-(4-((2-aminoethyl)amino)-1-carboxy-4-oxobutyl)-1,4,7-triazonane-1,4-

diyl)diacetic acid) is a derivative of the well-established NOTA (1,4,7-triazacyclononane-1,4,7-

triacetic acid) chelator.[1][2] Its structure is designed to firmly bind radiometals, particularly

Gallium-68 (⁶⁸Ga), while the primary amine (NH₂) group offers a convenient point of attachment

for biomolecules, such as peptides and antibodies, for targeted PET imaging.[2]

The Noda-GA backbone forms a stable hexadentate complex with ⁶⁸Ga, exhibiting favorable

coordination chemistry. The cavity size of the NODAGA chelator is well-suited for the small

ionic radius of ⁶⁸Ga, contributing to high radiolabeling efficiency and in vivo stability of the

resulting radiopharmaceutical.[3][4] This stability is crucial to prevent the release of the
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radionuclide in vivo, which could lead to non-specific accumulation and misleading imaging

results.

Quantitative Data Summary
The following tables summarize key quantitative parameters for NH₂-Noda-GA and its

conjugates, compiled from various preclinical studies. These values highlight the efficiency and

versatility of this chelator in developing ⁶⁸Ga-based PET imaging agents.

Table 1: Radiolabeling Conditions and Efficiency of ⁶⁸Ga-Noda-GA Conjugates

Conjugat
e

Precursor
Amount

pH
Temperat
ure (°C)

Time
(min)

Radioche
mical
Yield (%)

Molar/Spe
cific
Activity
(GBq/
µmol)

[⁶⁸Ga]Ga-

NODAGA-

HPBCD

- - - -

76.54 ±

6.12

(decay

corrected)

17.62 ±

2.43

[⁶⁸Ga]Ga-

NODAGA-

RAMEB

- - - - >98
15.34 ±

1.93

[⁶⁸Ga]Ga-

NODPAM

2.5 µg (4

nmol)
4.0 - 4.5 >60 15 >90 -

[⁶⁸Ga]Ga-

EMP100
30 - 90 µg 3.25 - 3.75 90 10 >95 -

General

NODAGA

Conjugates

- 3.5 - 4.0
Room

Temp
7 - -

Table 2: Physicochemical and In Vitro Properties of ⁶⁸Ga-Noda-GA Conjugates
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Conjugate logP Value In Vitro Stability Key Finding

[⁶⁸Ga]Ga-NODAGA-

HPBCD
-3.07 ± 0.11 -

Hydrophilic nature

leads to renal

excretion.

[⁶⁸Ga]Ga-NODAGA-

RAMEB
-3.63 ± 0.04 -

High accumulation in

PGE2 positive tumors.

[⁶⁸Ga]Ga-NODPAM - -

Higher bone binding

affinity than [⁹⁹ᵐTc]Tc-

MDP.[3]

[⁶⁷Ga]-NODAGATOC -
Stable in serum and

rat liver homogenate.

High internalization in

sstr2-expressing

tumor cells.[5]

Experimental Protocols
Detailed methodologies are crucial for the successful implementation of NH₂-Noda-GA in

radiopharmaceutical development. Below are representative protocols for conjugation and

radiolabeling.

Conjugation of NH₂-Noda-GA to a Targeting Biomolecule
This protocol describes a typical conjugation reaction using an activated ester of the targeting

molecule.
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Preparation

Reaction

Purification

Dissolve NH₂-Noda-GA
in conjugation buffer

(e.g., 0.1 M NaHCO₃, pH 8.5)

Mix NH₂-Noda-GA and
targeting molecule solutions

Dissolve activated ester
of targeting molecule

(e.g., NHS-ester) in DMSO

Incubate at room temperature
(e.g., 2 hours) with gentle shaking

Purify the conjugate
(e.g., RP-HPLC or size-exclusion chromatography)

Characterize the conjugate
(e.g., MS, HPLC)

Click to download full resolution via product page

Conjugation of NH₂-Noda-GA to a targeting biomolecule.

Radiolabeling with Gallium-68
This protocol outlines the chelation of ⁶⁸Ga by the Noda-GA conjugate.
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⁶⁸Ga Preparation
Labeling Reaction

Quality Control

Elute ⁶⁸GaCl₃ from a
⁶⁸Ge/⁶⁸Ga generator

using 0.1 M HCl

Add ⁶⁸Ga eluate to the
conjugate solution and

adjust pH (typically 3.5-4.5)

Dissolve Noda-GA conjugate
in reaction buffer

(e.g., sodium acetate)

Incubate at appropriate
temperature (room temp to 95°C)

for 5-15 minutes

Purify the radiolabeled product
(e.g., C18 cartridge)

Determine radiochemical purity
(e.g., radio-TLC or radio-HPLC)

Click to download full resolution via product page

Radiolabeling of a Noda-GA conjugate with Gallium-68.

PET Imaging Workflow and Principle
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The overarching goal of using NH₂-Noda-GA is to enable targeted PET imaging. The following

diagrams illustrate the overall workflow and the fundamental principle of PET imaging.

Overall PET Imaging Workflow
This diagram shows the logical progression from the synthesis of the radiopharmaceutical to its

application in PET imaging.
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Radiopharmaceutical Synthesis

PET Imaging

Data Analysis

Conjugation of NH₂-Noda-GA
to targeting biomolecule

Radiolabeling with ⁶⁸Ga

Quality Control

Intravenous administration
to subject

In vivo biodistribution and
target accumulation

PET/CT or PET/MR imaging

Image reconstruction

Data quantification and
interpretation

Click to download full resolution via product page

Overall workflow for PET imaging with a ⁶⁸Ga-Noda-GA radiopharmaceutical.
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Principle of PET Imaging with a ⁶⁸Ga-Noda-GA
Radiotracer
This diagram illustrates the biological and physical principles underlying PET imaging with a

targeted radiotracer.

Biological Targeting

Physical Detection

⁶⁸Ga-Noda-GA-Biomolecule
(Radiotracer)

Specific Binding

Target Receptor/Antigen
on cell surface

⁶⁸Ga decays, emitting
a positron (β+)

Positron annihilates with
an electron

Two 511 keV gamma rays
are emitted at 180°

PET scanner detects
coincident gamma rays

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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